6-(2-Methoxyethoxymethoxy)-2-naphthoic acid

• CAS No.: 551904-55-3
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• IUPAC Name: 6-(2-methoxyethoxymethoxy)naphthalene-2-carboxylic acid
• InChI: InChI=1S/C15H16O5/c1-18-6-7-19-10-20-14-5-4-11-8-13(15(16)17)3-2-12(11)9-14/h2-5,8-9H,6-7,10H2,1H3,(H,16,17)
• InChI Key: XUDWMWHYTBAJHF-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC2=C(C=C1)C=C(C=C2)C(=O)O

Description

6-(2-Methoxyethoxymethoxy)-2-naphthoic acid is a useful research compound. Its molecular formula is C15H16O5 and its molecular weight is 276.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.9 g (325 mmol) of sodium hydroxide pellets are added to a solution of 16.9 g (58 mmol) of methyl 6-(2-methoxyethoxymethoxy)naphthalene-2-carboxylate in 200 ml of tetrahydrofuran, 20 ml of methanol and a few drops of water, and the reaction medium is stirred at room temperature for 4 hours. Next, aqueous 1N hydrochloric acid solution is added until pH=2 is obtained, and the reaction medium is extracted with ethyl acetate, dried over sodium sulfate, filtered and concentrated under vacuum. The residue obtained is washed with heptane and filtered. 14.9 g of 6-(2-methoxyethoxymethoxy)-2-naphthoic acid are obtained in the form of a white solid, in a yield of 92%.